Androstan-17-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5alpha)-
Androstan-17-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5alpha)-
Brand Name:
Vulcanchem
CAS No.:
1241-30-1
VCID:
VC20928637
InChI:
InChI=1S/C21H32O4/c1-13(22)25-15-6-9-19(2)14(12-15)4-5-17-16(19)7-10-20(3)18(23)8-11-21(17,20)24/h14-17,24H,4-12H2,1-3H3/t14-,15-,16-,17+,19-,20+,21+/m0/s1
SMILES:
CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(CCC4=O)O)C)C
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
Androstan-17-one, 3-(acetyloxy)-14-hydroxy-, (3beta,5alpha)-
CAS No.: 1241-30-1
Cat. No.: VC20928637
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1241-30-1 |
|---|---|
| Molecular Formula | C21H32O4 |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | [(3S,5S,8R,9S,10S,13S,14R)-14-hydroxy-10,13-dimethyl-17-oxo-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C21H32O4/c1-13(22)25-15-6-9-19(2)14(12-15)4-5-17-16(19)7-10-20(3)18(23)8-11-21(17,20)24/h14-17,24H,4-12H2,1-3H3/t14-,15-,16-,17+,19-,20+,21+/m0/s1 |
| Standard InChI Key | QFRBKSJRDWKQSR-LSEZITDHSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@]3(CCC4=O)O)C)C |
| SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(CCC4=O)O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(CCC4=O)O)C)C |
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